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Abstract

GBLD-345 is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine
kinase inhibitor (TKI) designed for the treatment of non-small cell lung cancer (NSCLC).[1][2] It
exhibits high potency and selectivity for both EGFR-sensitizing mutations (such as exon 19
deletions and the L858R mutation) and the T790M resistance mutation, which is a common
mechanism of acquired resistance to first- and second-generation EGFR TKIs.[3][4][5] This
document provides a comprehensive overview of the pharmacological profile of GBLD-345,
including its mechanism of action, pharmacokinetics, pharmacodynamics, and clinical efficacy,
based on extensive preclinical and clinical data.

Mechanism of Action

GBLD-345 functions as a targeted covalent inhibitor of the EGFR kinase domain. It forms an
irreversible covalent bond with the cysteine-797 residue in the ATP-binding site of mutant
EGFR.[4][6][7] This action effectively blocks the downstream signaling pathways, including the
PISK/AKT/mTOR and RAS/RAF/MEK/ERK pathways, which are critical for cancer cell
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proliferation, survival, and differentiation.[6] A key feature of GBLD-345 is its significantly lower
activity against wild-type EGFR, which is believed to contribute to its favorable safety profile

compared to earlier generation EGFR TKIls.[4]

Signaling Pathway of GBLD-345 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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